Cas no 1334370-93-2 (4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine)

4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine structure
1334370-93-2 structure
Product Name:4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine
CAS No:1334370-93-2
MF:C12H17N7O2
MW:291.309080839157
CID:6511899
PubChem ID:56724474
Update Time:2025-07-16

4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine
    • F6143-0252
    • 4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
    • 4-(5-morpholin-4-yl-2H-triazolo[4,5-d]pyrimidin-7-yl)morpholine
    • CCG-311764
    • 4,4'-(3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diyl)dimorpholine
    • 1334370-93-2
    • AKOS024533599
    • VU0533355-1
    • Inchi: 1S/C12H17N7O2/c1-5-20-6-2-18(1)11-9-10(16-17-15-9)13-12(14-11)19-3-7-21-8-4-19/h1-8H2,(H,13,14,15,16,17)
    • InChI Key: DZLIVAXYNYYCEV-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C3C(=NNN=3)N=C(N=2)N2CCOCC2)CC1

Computed Properties

  • Exact Mass: 291.14437281g/mol
  • Monoisotopic Mass: 291.14437281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 92.3Ų

4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6143-0252-2μmol
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
2μmol
$85.5 2023-09-09
Life Chemicals
F6143-0252-5μmol
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
5μmol
$94.5 2023-09-09
Life Chemicals
F6143-0252-10μmol
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
10μmol
$103.5 2023-09-09
Life Chemicals
F6143-0252-1mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
1mg
$81.0 2023-09-09
Life Chemicals
F6143-0252-2mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
2mg
$88.5 2023-09-09
Life Chemicals
F6143-0252-3mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
3mg
$94.5 2023-09-09
Life Chemicals
F6143-0252-4mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
4mg
$99.0 2023-09-09
Life Chemicals
F6143-0252-5mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
5mg
$103.5 2023-09-09
Life Chemicals
F6143-0252-10mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2
10mg
$118.5 2023-09-09
Life Chemicals
F6143-0252-15mg
4-[7-(morpholin-4-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-yl]morpholine
1334370-93-2 90%+
15mg
$133.5 2023-05-20

Additional information on 4-7-(morpholin-4-yl)-3H-1,2,3triazolo4,5-dpyrimidin-5-ylmorpholine

Introduction to Compound with CAS No. 1334370-93-2 and Product Name: 4-7-(morpholin-4-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylmorpholine

The compound with the CAS number 1334370-93-2 and the product name 4-7-(morpholin-4-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate scaffold of this molecule, featuring multiple nitrogen-containing rings, makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

One of the most striking features of this compound is its dual connectivity through the morpholin-4-yl and triazolo[4,5-d]pyrimidin moieties. This structural arrangement not only contributes to its unique chemical properties but also opens up numerous possibilities for functionalization and derivatization. The presence of multiple reactive sites within the molecule allows for diverse chemical modifications, which can be tailored to enhance its pharmacological profile.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit significant biological activity. The triazolo[4,5-d]pyrimidine core is particularly noteworthy due to its presence in several bioactive molecules that have shown promise in preclinical and clinical studies. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The inclusion of a morpholine ring further enhances the pharmacological potential of this compound by introducing additional hydrogen bonding capabilities and improving solubility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 4-7-(morpholin-4-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylmorpholine may interact with various biological targets, including enzymes and receptors involved in critical cellular pathways. These interactions could potentially lead to therapeutic effects across a range of diseases. For example, preliminary computational analyses indicate that this compound may exhibit inhibitory activity against certain kinases that are implicated in cancer progression.

The synthesis of this compound presents a formidable challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as multi-step organic synthesis combined with transition metal-catalyzed reactions have been instrumental in achieving high yields and purity levels. The development of efficient synthetic routes not only simplifies the production process but also allows for easier modification of the molecular structure to optimize its biological activity.

One of the key areas of research focus has been on understanding how structural modifications can influence the pharmacological properties of this compound. By systematically altering specific functional groups or substituents, researchers can fine-tune its biological activity. For instance, replacing one of the nitrogen atoms in the triazolo[4,5-d]pyrimidine ring with another heteroatom could significantly alter its binding affinity to a particular target protein. Similarly, modifying the morpholine moiety could enhance its metabolic stability or improve its ability to cross biological membranes.

The potential applications of this compound are vast and span across multiple therapeutic areas. In oncology, for example, it has been hypothesized that derivatives of this scaffold could serve as potent inhibitors of tyrosine kinases that are overexpressed in cancer cells. Additionally, its structural features might make it an effective candidate for treating inflammatory diseases by modulating signaling pathways associated with inflammation.

In conclusion,4-7-(morpholin-4-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-5-ylmorpholine represents a promising entity in pharmaceutical research due to its complex structure and potential biological activities. The ongoing investigation into its pharmacological properties and synthetic methodologies holds great promise for future therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.